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Compound of Interest

Compound Name: 4-Methylcatechol-d3

Cat. No.: B12398623

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
4-Methylcatechol-d3, a deuterated analog of 4-Methylcatechol. Given the limited specific data
on the deuterated form, this guide also extensively references the properties of the more widely
studied 4-Methylcatechol, as its characteristics are closely comparable. This document is
intended to be a valuable resource for researchers utilizing 4-Methylcatechol-d3 in drug
development and various scientific investigations.

Core Physical and Chemical Properties

4-Methylcatechol-d3, also known as 4-(trideuteriomethyl)benzene-1,2-diol, is a synthetic,
stable isotope-labeled version of 4-Methylcatechol. The primary difference between the two is
the substitution of three hydrogen atoms with deuterium on the methyl group, resulting in a
higher molecular weight. This isotopic labeling is particularly useful in tracer studies and
metabolic research.

Quantitative Data Summary

The physical and chemical data for 4-Methylcatechol-d3 and its non-deuterated counterpart
are summarized in the tables below for easy comparison.

Table 1: General Properties
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Property 4-Methylcatechol-d3 4-Methylcatechol
4-(trideuteriomethyl)benzene- )
IUPAC Name ] 4-methylbenzene-1,2-diol[2]
1,2-diol[1]
4-methyl-d3-catechol, Homocatechol, 3,4-
Synonyms )
Homocatechol-d3 Dihydroxytoluene[2][3]
CAS Number 83719-41-9[4] 452-86-8[2]
Molecular Formula C7HsD302[4] C7Hs0O2[2]

Appearance

White to off-white or light
brown solid/crystalline
powder[2][5][6]

White to cream to brown or
pale pink to pale gray crystals,
powder, or flakes[7][8]

Table 2: Physical Properties

Property 4-Methylcatechol-d3 4-Methylcatechol
Molecular Weight 127.16 g/mol [1][4] 124.14 g/mol [2][3]
Not explicitly found, but
Melting Point expected to be very similar to 62 - 70 °C[7][8]
4-Methylcatechol.
Not explicitly found, but
Boiling Point expected to be very similar to 251 °C at 760 mmHg[5][9]
4-Methylcatechol.
Not explicitly found, but
Density expected to be slightly higher ~1.129 g/mL at 25 °CJ[5][10]

than 4-Methylcatechol.

Vapor Pressure

Not explicitly found.

0.0028 mmHg[2]

Table 3: Solubility Data
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4-Methylcatechol-d3

Solvent . 4-Methylcatechol Solubility
Solubility
Soluble[11] (approx. 18.4
Water Soluble mg/mL[11], 5 mg/mL in PBS
pH 7.2[12])
Soluble (approx. 20-100
DMSO Soluble
mg/mL)[3][11][12][13]
Soluble (approx. 3-22.1
Ethanol Soluble
mg/mL)[11][12]
) ) Soluble (approx. 25 mg/mL)
Dimethylformamide (DMF) Soluble [12]
Methanol Soluble Soluble

Stability and Storage

4-Methylcatechol and its deuterated analog are generally stable under normal conditions but

exhibit sensitivity to environmental factors.

» Light and Air Sensitivity: The compound may turn yellow or form a colored precipitate upon

exposure to light and air.

e Incompatibilities: It is incompatible with strong oxidizing agents, strong bases, and certain

metals like aluminum, copper, and brass alloys.[14] Phenols can react exothermically with

bases and can be rapidly nitrated by even dilute nitric acid, which can lead to explosive

compounds.[14]

e Hazardous Decomposition: When heated to decomposition, it may emit carbon monoxide

and carbon dioxide.

Recommended Storage: For long-term stability, 4-Methylcatechol-d3 should be stored at

-20°C.[3][4] Vials should be kept tightly sealed in a dry and well-ventilated place. Aqueous

solutions are not recommended for storage for more than one day.[12]
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Experimental Protocols
Melting Point Determination

Objective: To determine the melting point range of 4-Methylcatechol-d3 as an indicator of
purity.

Methodology:

A small, dry sample of 4-Methylcatechol-d3 is finely powdered.
o The powdered sample is packed into a capillary tube to a height of approximately 2-3 mm.
e The capillary tube is placed in a melting point apparatus (e.g., a DigiMelt unit).

e The sample is heated at a steady rate (e.g., 2 °C/min) for a precise measurement, especially
when approaching the expected melting point.[15]

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range.[15]

A narrow melting range is indicative of a pure compound.[15]

Solution Preparation for In Vitro and In Vivo Studies

Objective: To prepare a stock solution of 4-Methylcatechol-d3 for experimental use.
Methodology for Organic Solvents:
e 4-Methylcatechol-d3 is supplied as a solid.[12]

o To prepare a stock solution, dissolve the solid in an organic solvent of choice, such as
DMSO, ethanol, or DMF.[12] It is recommended to purge the solvent with an inert gas.[12]

o For example, to create a 10 mM stock solution in DMSO, dissolve 1.2716 mg of 4-
Methylcatechol-d3 in 1 mL of DMSO.
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» For biological experiments, further dilutions can be made into aqueous buffers or isotonic
saline.[12] Ensure the final concentration of the organic solvent is low enough to not cause
physiological effects.[12]

Methodology for Aqueous Solutions:

» Organic solvent-free aqueous solutions can be prepared by directly dissolving the solid in
agueous buffers, such as PBS (pH 7.2).[12]

e As previously noted, aqueous solutions should be freshly prepared and are not
recommended for storage beyond one day.[12]

Thermogravimetric Analysis (TGA) for Stability
Assessment

Objective: To assess the thermal stability of 4-Methylcatechol-d3.
Methodology:
e Asmall, precisely weighed sample of 4-Methylcatechol-d3 is placed in a TGA crucible.

o The sample is heated in the TGA instrument under a controlled atmosphere (e.g., nitrogen)
at a constant heating rate (e.g., 10 °C/min).[16]

» The weight of the sample is continuously monitored as a function of temperature.

e The resulting TGA curve plots the percentage of weight loss against temperature, indicating
the temperatures at which the compound degrades.[17]

Biological Context and Signaling

4-Methylcatechol is a known metabolite of flavonoids such as quercetin and rutin, formed by
the action of gut microbiota.[12][18] It has demonstrated various biological activities, including
antiplatelet effects, which are more potent than those of its parent flavonoids.[19] Studies have
shown that 4-Methylcatechol can induce apoptosis in melanoma cells through oxidative stress
and influence neuronal cells by inducing nerve growth factor.[3][20]
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Metabolic Pathway of 4-Methylcatechol from Rutin
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Caption: Metabolic conversion of Rutin to 4-Methylcatechol by gut microbiota.

Experimental Workflow for Assessing Antiplatelet
Activity

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12398623?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Whole Human Blood Collection Prepare 4-Methylcatechol-d3 Solution

Experi

Incubate Blood with 4-MC-d3

Platelet Aggregation Assay

Anvsis

Data Acquisition

'

Statistical Analysis

Conclusion on Antiplatelet Effect

Click to download full resolution via product page

Caption: Workflow for evaluating the antiplatelet effect of 4-Methylcatechol-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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